Cas no 15050-04-1 (Ethyl 6-methoxy-1H-indole-2-carboxylate)

Ethyl 6-methoxy-1H-indole-2-carboxylate is a versatile indole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structural features, including the methoxy and ester functional groups, make it valuable for constructing complex heterocyclic compounds. The product exhibits high purity and stability, ensuring reliable performance in reactions such as cross-coupling, cyclization, and functional group transformations. Its well-defined reactivity profile facilitates applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically supplied with rigorous quality control to meet research and industrial standards, making it a preferred choice for synthetic chemists.

Ethyl 6-methoxy-1H-indole-2-carboxylate structure

15050-04-1 structure

Product Name:Ethyl 6-methoxy-1H-indole-2-carboxylate

CAS No:15050-04-1

MF:C₁₂H₁₃NO₃

MW:219.236523389816

MDL:MFCD01544121

CID:98527

PubChem ID:612959

Update Time:2025-06-06

Ethyl 6-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-methoxy-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylicacid, 6-methoxy-, ethyl ester
- 6-METHOXY-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER
- Ethyl 6-methoxy-2-indolecarboxylate
- Indole-2-carboxylic acid, 6-methoxy-, ethyl ester
- Ethyl 6-methoxy-1H-indole-2-carboxylate #
- SCHEMBL1319990
- 15050-04-1
- Oprea1_681677
- 1H-Indole-2-carboxylic acid, 6-methoxy-, ethyl ester
- BB 0262633
- Ethyl6-methoxy-1H-indole-2-carboxylate
- ethyl 6-methoxyindole-2-carboxylate
- J-518831
- CS-0103593
- DTXSID80346514
- EN300-56916
- MFCD01544121
- AKOS005174370
- SY040111
- LS-04473
- LH0047
- Z293535818
- Ethyl 6-methoxy-2-indolecarboxylate
- ALBB-014227
- MDL： MFCD01544121
- Inchi： 1S/C12H13NO3/c1-3-16-12(14)11-6-8-4-5-9(15-2)7-10(8)13-11/h4-7,13H,3H2,1-2H3
- InChI Key： HYFAOIAKHGVBMX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC2C=CC(=CC=2N1)OC)=O

Computed Properties

Exact Mass: 219.08959
Monoisotopic Mass: 219.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 51.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 380.2℃/760mmHg
Flash Point: 183.7±22.3 °C
Refractive Index: 1.599
PSA: 51.32
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 6-methoxy-1H-indole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 6-methoxy-1H-indole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063943-500mg	Ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1		500mg	5119.0CNY	2021-07-05
Chemenu	CM147520-5g	Ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1	95%+	5g	$777	2021-08-05
Alichem	A199000364-1g	Ethyl 6-methoxyindole-2-carboxylate	15050-04-1	98%	1g	$343.33	2022-04-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063943-500mg	Ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1		500mg	5119CNY	2021-05-07
Matrix Scientific	063943-500mg	Ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1		500mg	$260.00	2023-09-09
TRC	B441983-5mg	ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1		5mg	$ 50.00	2022-06-07
TRC	B441983-10mg	ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1		10mg	$ 65.00	2022-06-07
TRC	B441983-50mg	Ethyl 6-Methoxy-1H-indole-2-carboxylate	15050-04-1		50mg	$ 173.00	2023-04-18
abcr	AB408739-500 mg	Ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1		500mg	€339.20	2023-04-25
abcr	AB408739-1 g	Ethyl 6-methoxy-1H-indole-2-carboxylate	15050-04-1		1g	€406.00	2023-04-25